Cas no 89142-12-1 (2-Quinoxalinecarboxylic acid, 6-bromo-3-methyl-, ethyl ester)
89142-12-1 structure
Product Name:2-Quinoxalinecarboxylic acid, 6-bromo-3-methyl-, ethyl ester
CAS No:89142-12-1
MF:C12H11BrN2O2
MW:295.131942033768
CID:610775
PubChem ID:13197179
Update Time:2025-04-19
2-Quinoxalinecarboxylic acid, 6-bromo-3-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Quinoxalinecarboxylic acid, 6-bromo-3-methyl-, ethyl ester
- ethyl 6-bromo-3-methylquinoxaline-2-carboxylate
- DTXSID40526517
- 89142-12-1
-
- Inchi: 1S/C12H11BrN2O2/c1-3-17-12(16)11-7(2)14-10-6-8(13)4-5-9(10)15-11/h4-6H,3H2,1-2H3
- InChI Key: ORAOJUQWLRYDSP-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(C=1)=NC(C)=C(C(=O)OCC)N=2
Computed Properties
- Exact Mass: 294.00039g/mol
- Monoisotopic Mass: 294.00039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52.1Ų
2-Quinoxalinecarboxylic acid, 6-bromo-3-methyl-, ethyl ester Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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